Cas no 34375-61-6 (Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis-)

Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis- structure
34375-61-6 structure
Product Name:Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis-
CAS No:34375-61-6
MF:C16H11Cl3O4
MW:373.61514210701
CID:1461874
PubChem ID:4407203
Update Time:2025-04-20

Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4,4'-(2,2,2-trichloroethylidene)bis-
    • 4-[1-(4-carboxyphenyl)-2,2,2-trichloroethyl]benzoic acid
    • STK290995
    • 4,4'-(2,2,2-trichloroethane-1,1-diyl)dibenzoic acid
    • 34375-61-6
    • 2,2-bis-(p-carboxyphenyl)1,1,1-trichloro-ethane
    • DTXSID20402941
    • AKOS003314417
    • Inchi: 1S/C16H11Cl3O4/c17-16(18,19)13(9-1-5-11(6-2-9)14(20)21)10-3-7-12(8-4-10)15(22)23/h1-8,13H,(H,20,21)(H,22,23)
    • InChI Key: RLIYWCYKKUIBDP-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC(C(=O)O)=CC=1)C1C=CC(C(=O)O)=CC=1)(Cl)Cl

Computed Properties

  • Exact Mass: 371.97243
  • Monoisotopic Mass: 371.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • PSA: 74.6
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